Enzymatic Potency of PDI-IN-1 vs. 3-Methyltoxoflavin and PDI-IN-2 in PDI Reductase Assays
PDI-IN-1 demonstrates a moderate enzymatic IC50 against human PDI, positioning it between highly potent but less selective probes and less potent tool compounds. Its IC50 of 1.7 μM is approximately 10-fold less potent than the natural product analog 3-Methyltoxoflavin (IC50 170 nM) but more potent than the irreversible inhibitor PACMA 31 (IC50 10 μM) [1]. However, direct comparison to the related PDI-IN-2 (IC50 0.62 μM) reveals a 2.7-fold difference in potency . This potency tier is critical when selecting an inhibitor; excessively potent pan-inhibitors may saturate all PDI family members, obscuring isoform-specific roles, while weaker inhibitors may lack sufficient target engagement in cellular assays.
3-Methyltoxoflavin: 0.17 μM
PDI-IN-2: 0.62 μM
PACMA 31: 10 μM
Supports isoform-specific PDI inhibition study context
In vitro insulin turbidity assay; moderate potency may avoid complete family saturation
| Evidence Dimension | Enzymatic IC50 against human PDI |
|---|---|
| Target Compound Data | 1.7 μM |
| Comparator Or Baseline | 3-Methyltoxoflavin: 0.17 μM; PDI-IN-2: 0.62 μM; PACMA 31: 10 μM |
| Quantified Difference | 10-fold less potent than 3-Methyltoxoflavin; 2.7-fold less potent than PDI-IN-2; 5.9-fold more potent than PACMA 31 |
| Conditions | In vitro PDI reductase activity assay (insulin turbidity) with recombinant human PDI |
Why This Matters
The intermediate potency of PDI-IN-1 offers a balance between achieving sufficient target engagement and avoiding complete PDI family saturation, which is essential for studying specific PDI-mediated cellular processes.
- [1] Ge J, Zhang CJ, Li L, et al. Small molecule probe suitable for in situ profiling and inhibition of protein disulfide isomerase. ACS Chem Biol. 2013;8(11):2577-2585. View Source
